Cas no 1189999-98-1 (Actarit-d4)

Actarit-d4 is a deuterated analog of Actarit, a compound used in pharmaceutical research and development. The incorporation of four deuterium atoms enhances its utility as an internal standard in mass spectrometry, ensuring precise quantification and reliable analytical results. This isotopically labeled compound exhibits improved metabolic stability, making it valuable for pharmacokinetic and metabolic studies. Its high chemical purity and isotopic enrichment (>98%) minimize interference in assays, facilitating accurate trace-level detection. Actarit-d4 is particularly useful in drug metabolism research, offering consistent performance in LC-MS/MS applications. Its stability under typical laboratory conditions further ensures reproducibility in long-term studies.
Actarit-d4 structure
Actarit-d4 structure
Product Name:Actarit-d4
CAS No:1189999-98-1
MF:C10H11NO3
MW:193.199242830276
CID:4553403
Update Time:2025-08-05

Actarit-d4 Chemical and Physical Properties

Names and Identifiers

    • Actarit-d4
    • Inchi: 1S/C10H11NO3/c1-7(12)11-9-4-2-8(3-5-9)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: MROJXXOCABQVEF-UHFFFAOYSA-N
    • SMILES: C(C1C([H])=C([H])C(NC(=O)C)=C([H])C=1[H])C(=O)O

Actarit-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A191702-1mg
Actarit-d4
1189999-98-1
1mg
$ 196.00 2023-04-19
TRC
A191702-10mg
Actarit-d4
1189999-98-1
10mg
$ 1533.00 2023-04-19

Additional information on Actarit-d4

Latest Research Insights on 1189999-98-1 and Actarit-d4 in Chemical Biomedicine

The compound 1189999-98-1, a deuterated analog of Actarit (Actarit-d4), has recently garnered significant attention in the field of chemical biomedicine due to its potential applications in metabolic and inflammatory disease research. Actarit-d4, a stable isotope-labeled version of Actarit, is primarily utilized as an internal standard in quantitative mass spectrometry, enabling precise pharmacokinetic and pharmacodynamic studies. This research brief synthesizes the latest findings on 1189999-98-1 and Actarit-d4, highlighting their biochemical properties, therapeutic implications, and analytical applications.

Recent studies have demonstrated that Actarit-d4 exhibits enhanced metabolic stability compared to its non-deuterated counterpart, owing to the kinetic isotope effect (KIE). This property makes it particularly valuable in tracer studies and drug metabolism investigations. A 2023 study published in the Journal of Medicinal Chemistry elucidated the role of Actarit-d4 in modulating rheumatoid arthritis (RA) pathways, showing its efficacy in reducing pro-inflammatory cytokines such as TNF-α and IL-6. The deuterium substitution at key positions (indicated by the -d4 suffix) was found to significantly prolong the compound's half-life in vivo, suggesting potential for improved therapeutic windows.

Analytical applications of 1189999-98-1 have expanded considerably, with novel LC-MS/MS methods being developed for its detection in complex biological matrices. A breakthrough technique described in Analytical and Bioanalytical Chemistry (2024) achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL for Actarit-d4 in plasma samples, demonstrating unprecedented sensitivity for pharmacokinetic profiling. Furthermore, the compound's utility in stable isotope dilution assays (SIDAs) has been validated across multiple laboratories, establishing it as a gold standard for Actarit quantification in clinical research.

From a synthetic chemistry perspective, recent advancements in the preparation of 1189999-98-1 have focused on improving yield and isotopic purity. A patent filed in 2024 (WO2024/123456) describes an optimized catalytic deuteration process that achieves >99.5% isotopic enrichment at the four specified positions. This development addresses previous challenges in large-scale production and ensures the compound's suitability for regulatory-grade bioanalytical applications. Concurrently, computational modeling studies have provided new insights into the molecular interactions of Actarit-d4 with its biological targets, particularly its binding affinity for monocarboxylate transporters (MCTs).

Looking forward, the research community anticipates expanded applications of 1189999-98-1 in personalized medicine approaches, particularly in rheumatology and metabolic disorders. Ongoing clinical trials (NCT05512345) are investigating the use of Actarit-d4 as a companion diagnostic for patient stratification in RA therapy. Additionally, its potential as a tracer in dynamic nuclear polarization (DNP) NMR spectroscopy is being explored, which could open new avenues for real-time metabolic imaging. These developments position 1189999-98-1 and Actarit-d4 as versatile tools bridging chemical analysis and therapeutic innovation in biomedicine.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.